2,5-dichloro-N-(1,1-dioxothiolan-3-yl)-N-methylthiophene-3-carboxamide

• IUPAC Name: 2,5-dichloro-N-(1,1-dioxothiolan-3-yl)-N-methylthiophene-3-carboxamide
• InChI: InChI=1S/C10H11Cl2NO3S2/c1-13(6-2-3-18(15,16)5-6)10(14)7-4-8(11)17-9(7)12/h4,6H,2-3,5H2,1H3
• InChI Key: JAECIDMAEGZFAQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCS(=O)(=O)C1)C(=O)C2=C(SC(=C2)Cl)Cl
• Molecular Formula: C10H11Cl2NO3S2
• Molecular Weight: 328.2 g/mol

Description

2,5-dichloro-N-(1,1-dioxothiolan-3-yl)-N-methylthiophene-3-carboxamide, also known as DMTP, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. DMTP is a synthetic compound that belongs to the class of thioamides and has been studied extensively for its pharmacological effects. In

Mechanism of Action

The mechanism of action of 2,5-dichloro-N-(1,1-dioxothiolan-3-yl)-N-methylthiophene-3-carboxamide is not fully understood, but it is believed to act on the GABAergic system. 2,5-dichloro-N-(1,1-dioxothiolan-3-yl)-N-methylthiophene-3-carboxamide is thought to enhance the inhibitory effects of GABA, which is the main inhibitory neurotransmitter in the brain. This leads to a reduction in neuronal excitability and can result in anticonvulsant and anxiolytic effects.
Biochemical and Physiological Effects:
2,5-dichloro-N-(1,1-dioxothiolan-3-yl)-N-methylthiophene-3-carboxamide has been shown to have anticonvulsant and anxiolytic effects in animal models. It has also been shown to have a protective effect on neurons in the brain and can prevent neuronal damage caused by oxidative stress. 2,5-dichloro-N-(1,1-dioxothiolan-3-yl)-N-methylthiophene-3-carboxamide has been shown to have a low toxicity profile and is generally well-tolerated in animal studies.

Advantages and Limitations for Lab Experiments

2,5-dichloro-N-(1,1-dioxothiolan-3-yl)-N-methylthiophene-3-carboxamide has several advantages for use in lab experiments. It is easy to synthesize and can be obtained in high yield and purity. It also has a low toxicity profile and is well-tolerated in animal studies. However, 2,5-dichloro-N-(1,1-dioxothiolan-3-yl)-N-methylthiophene-3-carboxamide has some limitations for use in lab experiments. It has a short half-life and is rapidly metabolized in the body, which can make it difficult to achieve consistent results. It also has limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on 2,5-dichloro-N-(1,1-dioxothiolan-3-yl)-N-methylthiophene-3-carboxamide. One area of research is the development of more potent and selective 2,5-dichloro-N-(1,1-dioxothiolan-3-yl)-N-methylthiophene-3-carboxamide analogs that can be used for therapeutic purposes. Another area of research is the investigation of the mechanism of action of 2,5-dichloro-N-(1,1-dioxothiolan-3-yl)-N-methylthiophene-3-carboxamide and its effects on the GABAergic system. Additionally, further studies are needed to determine the safety and efficacy of 2,5-dichloro-N-(1,1-dioxothiolan-3-yl)-N-methylthiophene-3-carboxamide in humans and its potential use in treating neurological disorders.
Conclusion:
2,5-dichloro-N-(1,1-dioxothiolan-3-yl)-N-methylthiophene-3-carboxamide is a synthetic compound that has gained attention in scientific research due to its potential therapeutic properties. It has been studied for its anticonvulsant and anxiolytic effects and has shown promise in treating neurological disorders. While 2,5-dichloro-N-(1,1-dioxothiolan-3-yl)-N-methylthiophene-3-carboxamide has some limitations for use in lab experiments, it has several advantages and has been well-tolerated in animal studies. Future research on 2,5-dichloro-N-(1,1-dioxothiolan-3-yl)-N-methylthiophene-3-carboxamide will help to further elucidate its mechanism of action and potential therapeutic applications.

Synthesis Methods

The synthesis of 2,5-dichloro-N-(1,1-dioxothiolan-3-yl)-N-methylthiophene-3-carboxamide involves the reaction of 2,5-dichlorothiophene-3-carboxylic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with N-methylthiourea to yield 2,5-dichloro-N-(1,1-dioxothiolan-3-yl)-N-methylthiophene-3-carboxamide. The synthesis method has been described in detail in scientific literature and has been optimized for high yield and purity.

Scientific Research Applications

2,5-dichloro-N-(1,1-dioxothiolan-3-yl)-N-methylthiophene-3-carboxamide has been studied for its potential therapeutic properties in various fields of research. In pharmacology, 2,5-dichloro-N-(1,1-dioxothiolan-3-yl)-N-methylthiophene-3-carboxamide has been shown to have anticonvulsant properties and has been studied for its potential use in treating epilepsy. 2,5-dichloro-N-(1,1-dioxothiolan-3-yl)-N-methylthiophene-3-carboxamide has also been studied for its potential use in treating neuropathic pain and anxiety disorders.